Cl-amidine HCl

• CAS No.: 1373232-26-8
• Product Name: Cl-amidine HCl
• Molecular Formula: C14H20Cl2N4O2
• Molecular Weight: 347.24
• IUPAC Name: N-[(2S)-1-amino-5-[(1-amino-2-chloroethylidene)amino]-1-oxopentan-2-yl]benzamide;hydrochloride
• Standard InChI: InChI=1S/C14H19ClN4O2.ClH/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);1H/t11-;/m0./s1
• Standard InChIKey: OPFMEGSAOZAJIV-MERQFXBCSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC(CCCN=C(CCl)N)C(=O)N.Cl
• Appearance: Solid powder
• Description: Cl-amidine HCl is a pan-PAD inhibitor. It acts by inhibiting leukocyte activation and targeting epithelial DNA damage within the colon.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Cl-amidine HCl; Cl amidine HCl; Cl-amidine hydrochloride; Cl amidine hydrochloride
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• PubChem Compound: 74889978
• Last Modified: Nov 11 2021